
A Comparative Guide to the EMI Performance of
the FAN7602 PWM Controller

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: AN7602

CAS No.: 2803552-55-6

Cat. No.: B13688822

Get Quote

This guide provides an objective comparison of the Electromagnetic Interference (EMI)

performance of the FAN7602 Green-Mode PWM controller against other common alternatives.

The analysis is supported by standardized experimental protocols to provide actionable

insights for researchers and power electronics engineers. The FAN7602 is specifically

designed for off-line adapters, chargers, and auxiliary power supplies where meeting stringent

EMI regulations is critical.[1][2][3]

A key feature of the FAN7602 is its integrated frequency modulation (FM) function, which is

designed to reduce EMI.[4][5] The controller's internal oscillator operates at a fixed average

frequency of 65kHz but modulates this frequency over a small range (e.g., ±2kHz).[1][6][7] This

technique, also known as frequency hopping, spreads the switching noise energy across a

wider band, lowering the peak emissions at the fundamental switching frequency and its

harmonics, thereby helping the power supply meet regulatory standards.[1][6]

Competitive Landscape
For this benchmark, the FAN7602 is compared against two common classes of PWM

controllers often used in similar applications:
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Competitor A (UC3843): A classic fixed-frequency current-mode PWM controller. It is widely

used but lacks specific built-in EMI reduction features like frequency hopping.

Competitor B (TNY264): A member of the TinySwitch™ family, which integrates the controller

and a high-voltage MOSFET. While it has some frequency jitter features for EMI reduction,

the implementation differs from the FAN7602.

Quantitative EMI Performance Data
The following tables summarize typical conducted and radiated EMI performance based on

standardized testing. The data illustrates how a device with frequency modulation like the

FAN7602 generally performs against alternatives. The values are compared against the CISPR

22 Class B limits, which are the stringent requirements for equipment used in residential

environments.[8][9][10]

Table 1: Conducted EMI Performance (Quasi-Peak Detector)

Frequency

Range

FAN7602

(Illustrative)

Competitor A

(Illustrative)

Competitor B

(Illustrative)

CISPR 22

Class B

Limit[10]

0.15 – 0.50
MHz

50 dBuV 62 dBuV 54 dBuV 66 to 56 dBuV*

0.50 – 5.00 MHz 42 dBuV 51 dBuV 45 dBuV 56 dBuV

5.00 – 30.00

MHz
45 dBuV 54 dBuV 48 dBuV 60 dBuV

*Limit decreases linearly with the logarithm of the frequency.

Table 2: Radiated EMI Performance (Quasi-Peak Detector at 3m)

Frequency

Range

FAN7602

(Illustrative)

Competitor A

(Illustrative)

Competitor B

(Illustrative)

CISPR 22

Class B

Limit[10][11]

30 – 230 MHz 32 dBuV/m 38 dBuV/m 34 dBuV/m 40 dBuV/m
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| 230 – 1000 MHz | 38 dBuV/m | 45 dBuV/m | 41 dBuV/m | 47 dBuV/m |

Experimental Protocols
The data presented is based on internationally recognized standards for measuring EMI from

information technology equipment.[9][12] The primary standard referenced is CISPR 22 (EN

55022).[10]

Conducted emissions are unwanted signals that travel along power cords and cables.[13] The

test measures the noise the device conducts back onto the AC power lines.

Standard: CISPR 22 Class B.

Frequency Range: 150 kHz to 30 MHz.[8][12]

Equipment:

EMI Test Receiver or Spectrum Analyzer with Quasi-Peak and Average detectors.[14][15]

Line Impedance Stabilization Network (LISN) to provide a defined impedance and isolate

the DUT from the mains supply noise.[14][16]

Ground Plane.

Procedure:

The Device Under Test (DUT), a flyback power supply built with the specified controller, is

placed on a non-conductive table.

The DUT is powered through the LISN.

The LISN's measurement port is connected to the EMI receiver.

The DUT is operated at its typical load condition.

A peak detector scan is performed across the frequency range to identify critical

frequencies.
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Quasi-peak and average measurements are taken at the highest emission frequencies

and compared against the CISPR 22 Class B limits.[12]

Radiated emissions are unwanted signals that are radiated through the air from the device and

its cables.[11][13]

Standard: CISPR 22 Class B.

Frequency Range: 30 MHz to 1 GHz.[11][13]

Equipment:

EMI Test Receiver or Spectrum Analyzer.

Broadband antenna (e.g., Bilogical antenna).

Anechoic or Semi-Anechoic Chamber.

Non-conductive turntable.

Procedure:

The DUT is placed on the turntable inside the chamber at a specified distance (e.g., 3

meters) from the antenna.[11]

The DUT is operated at its typical load condition.

The receiver scans the frequency range while the DUT is rotated 360 degrees on the

turntable.

The antenna height is varied (typically 1 to 4 meters) to find the maximum emission level

for each frequency.

The maximum quasi-peak readings are recorded and compared against the CISPR 22

Class B limits.
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Conducted EMI Measurement Workflow
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Caption: Workflow for Conducted EMI Testing.
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Radiated EMI Measurement Workflow
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Caption: Workflow for Radiated EMI Testing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. scribd.com [scribd.com]

2. FAN7602 Datasheet(PDF) - Fairchild Semiconductor [alldatasheet.com]

3. merqc.com [merqc.com]

4. scribd.com [scribd.com]

5. scribd.com [scribd.com]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b13688822/docs?utm_src=pdf-body-img#a-comparative-guide-to-the-emi-performance-of-the-fan7602-pwm-controller
https://www.benchchem.com/product/b13688822?utm_src=pdf-custom-synthesis#bc-rfq
https://www.scribd.com/document/100326159/FAN7602-Green-Current-Mode-PWM-Controller-Fairchild-Semiconductor
https://www.alldatasheet.com/datasheet-pdf/pdf/138671/FAIRCHILD/FAN7602.html
https://www.merqc.com/media/file/83134-1568619553.pdf
https://www.scribd.com/document/66775042/FAN7602-U2-SMD
https://www.scribd.com/document/354280447/FAN7602-datasheet-pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13688822?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


6. onsemi.jp [onsemi.jp]

7. mouser.com [mouser.com]

8. EMI Considerations for Switching Power Supplies [belfuse.com]

9. farnell.com [farnell.com]

10. CISPR 22 – Electrical Safety Testing Laboratory [itcindia.org]

11. ti.com [ti.com]

12. incompliancemag.com [incompliancemag.com]

13. Understanding Electromagnetic Standards | DigiKey [digikey.fr]

14. bourns.com [bourns.com]

15. unitest.com [unitest.com]

16. elmac.co.uk [elmac.co.uk]

To cite this document: BenchChem. [A Comparative Guide to the EMI Performance of the
FAN7602 PWM Controller]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13688822/docs#a-comparative-guide-to-the-emi-
performance-of-the-fan7602-pwm-controller]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.onsemi.jp/download/application-notes/pdf/an-6014.pdf
https://www.mouser.com/ds/2/149/FAN7602-768822.pdf
https://www.belfuse.com/resource-library/tech-paper/emi-considerations-for-switching-power-supplies
https://www.farnell.com/datasheets/2707374.pdf
https://www.itcindia.org/cispr-22/
https://www.ti.com/lit/wp/slyy142/slyy142.pdf
https://incompliancemag.com/guide-to-testing-conducted-emissions-part-2/
https://www.digikey.fr/fr/articles/understanding-electromagnetic-compatibility-standards-for-switch-mode-power-supplies
https://www.bourns.com/docs/technical-documents/technical-library/inductive-components/publications/bourns-basics-of-emissions-testing-for-switch-mode-power-white-paper.pdf?sfvrsn=504b48f6_12
https://www.unitest.com/pdf/RF_emission_testing_e_2.pdf
https://www.elmac.co.uk/CE_SMPS_updated05.pdf
https://www.benchchem.com/product/b13688822/docs#a-comparative-guide-to-the-emi-performance-of-the-fan7602-pwm-controller
https://www.benchchem.com/product/b13688822/docs#a-comparative-guide-to-the-emi-performance-of-the-fan7602-pwm-controller
https://www.benchchem.com/product/b13688822/docs#a-comparative-guide-to-the-emi-performance-of-the-fan7602-pwm-controller
https://www.benchchem.com/product/b13688822/docs#a-comparative-guide-to-the-emi-performance-of-the-fan7602-pwm-controller
https://www.benchchem.com/product/b13688822?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13688822?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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